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Compound of Interest

Compound Name: iso-Decyl-acetate

Cat. No.: B1619489

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical compounds utilized across various scientific disciplines, a nuanced
understanding of isomeric differences is paramount. This guide provides a detailed, data-driven
comparison of the linear isomer, n-decyl acetate, and its branched counterpart, iso-decyl
acetate. By examining their physicochemical properties, applications, and toxicological profiles,
this document aims to equip researchers, scientists, and drug development professionals with
the critical information needed for informed decision-making in their respective fields.

Physicochemical Properties: A Quantitative
Comparison

The structural variance between the straight-chain n-decyl acetate and the branched iso-decyl
acetate gives rise to distinct physicochemical characteristics. These differences can
significantly influence their behavior in various applications, from reaction kinetics to
formulation stability. The following tables summarize the key quantitative data for each isomer.

Table 1: General and Physical Properties
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Property

n-Decyl Acetate

Iso-decyl Acetate

CAS Number

112-17-4[1][2]

69103-24-8[3][4]

Molecular Formula

C12H2402[1][2]

C12H2402[3]

Molecular Weight 200.32 g/mol [1][2] 200.32 g/mol [3]
Appearance Colorless clear liquid[2] Colorless clear liquid[3]
Odor Waxy, clean, fresh, citrus, Fresh, citrus[3]

soapy(2]
Density (at 25°C) 0.863 g/mL[2][5] No data available
Boiling Point 244.1°C at 760 mmHg[1] 220-222°C at 760 mmHg[3]
Melting Point -15.03°C[1][2] No data available
Flash Point 101.3°C to >110°C[1][6][7] 90.56°C to 93.89°CJ[3][4]

Vapor Pressure (at 25°C)

0.031 mmHg[1]

0.104 mmHg (estimated)[3]

Refractive Index (at 20°C)

1.425 - 1.430[6][7]

No data available

Water Solubility

2.07 mg/L at 20°C[2]

4.064 mg/L at 25°C
(estimated)[4]

Table 2: Toxicological Data

Parameter

n-Decyl Acetate

Iso-decyl Acetate

Acute Oral LD50 (Rat)

>5 g/kg[2]

No direct data; read-across

suggests low toxicity

Acute Dermal LD50 (Rabbit)

>5 g/kg[2]

No direct data; read-across

suggests low toxicity

Genotoxicity

No concerns at current use

levels[8]

Does not present a concern for

genotoxicity[9]

Skin Irritation

Mild skin irritation[10]

Irritating to skin and eyes[4]
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Applications in Research and Industry

Both n-decyl acetate and iso-decyl acetate find applications primarily in the fragrance and
flavor industries due to their characteristic scents.

e n-Decyl Acetate: This linear ester is noted for its floral, orange-rose odor.[2] It is utilized in
perfume compositions to impart fresh notes in floral and aldehydic fragrances.[2] In the flavor
industry, it is used in trace amounts in apple, orange, and rum flavorings.[2]

» |so-decyl Acetate: The branched isomer, iso-decyl acetate, possesses a fresh, citrus, and
green aroma.[3][4] It is also employed as a perfuming agent in various cosmetic products.[4]

The choice between these isomers in a formulation will depend on the desired specific odor
profile and physicochemical compatibility with other ingredients. The subtle differences in their
boiling points and vapor pressures can also influence the volatility and release of the fragrance
over time.

Experimental Protocols

For researchers aiming to synthesize or analyze these acetate esters, the following
experimental protocols provide a foundational methodology.

Synthesis of Decyl Acetates via Fischer Esterification

This protocol describes a general method for the synthesis of decyl acetates from the
corresponding decyl alcohol and acetic acid.

Materials:
e n-decanol or iso-decanol

Glacial acetic acid

Concentrated sulfuric acid (catalyst)

5% Sodium bicarbonate solution

Saturated sodium chloride solution
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e Anhydrous magnesium sulfate

e Round-bottom flask, reflux condenser, separatory funnel, heating mantle, distillation
apparatus

Procedure:

 In a round-bottom flask, combine the respective decyl alcohol and an excess of glacial acetic
acid.

o Carefully add a catalytic amount of concentrated sulfuric acid.

e Add boiling chips and set up the apparatus for reflux. Heat the mixture under reflux for 1-2
hours.

o Cool the reaction mixture to room temperature.
» Transfer the mixture to a separatory funnel and wash with cold water.

¢ Neutralize any remaining acid by washing with a 5% sodium bicarbonate solution until
effervescence ceases.

e Wash the organic layer with a saturated sodium chloride solution to aid in the separation of
the layers.

» Dry the organic layer over anhydrous magnesium sulfate.

o Decant the dried ester and purify by distillation.

Analysis of Decyl Acetates by Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the analysis of decyl acetate isomers to
determine purity and identify components.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)
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o Capillary column suitable for ester analysis (e.g., DB-5ms)
e Helium carrier gas
Procedure:

o Sample Preparation: Dilute a small amount of the synthesized decyl acetate in a suitable
solvent (e.g., ethyl acetate or hexane).

¢ GC-MS Parameters:

[e]

Injector Temperature: 250°C

o

Oven Program: Start at a suitable initial temperature (e.g., 60°C), hold for a few minutes,
then ramp up to a final temperature (e.g., 250°C) at a controlled rate.

o

Carrier Gas Flow Rate: Set to an appropriate flow rate for the column used.

[¢]

MS Detector: Operate in electron ionization (El) mode, scanning a mass range of m/z 40-
400.

e Injection: Inject a small volume (e.g., 1 pyL) of the prepared sample into the GC.

o Data Analysis: Identify the decyl acetate peak based on its retention time and compare the
resulting mass spectrum with a reference library for confirmation. The purity can be
estimated from the relative peak area.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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